11,12-De(methylenedioxy)danuphylline

• Molecular Formula: C23H26N2O6
• Molecular Weight: 426.5 g/mol
• InChI: InChI=1S/C23H26N2O6/c1-30-19(28)23-10-9-21-8-5-11-24(14-26)18(21)22(23,13-15(27)12-21)16-6-3-4-7-17(16)25(23)20(29)31-2/h3-4,6-7,14,18H,5,8-13H2,1-2H3/t18-,21+,22+,23+/m1/s1
• InChIKey: OMANQXKGUWJXTD-PVSGBFIBSA-N

11,12-De(methylenedioxy)danuphylline Baseline Overview

11,12-De(methylenedioxy)danuphylline (CAS: 888482-17-5) is a naturally occurring monoterpenoid indole alkaloid belonging to the carbazole class of organic compounds . It was first isolated from the leaves and stems of Kopsia officinalis (Apocynaceae) and structurally elucidated via comprehensive spectroscopic analysis . The compound features a pentacyclic skeleton and is formally designated as (4aR,6aS,11bR,11cS)-1-formyl-1,3,4,5,6,11c-hexahydro-13-oxo-4a,11b-propano-2H-pyrido[3,2-c]carbazole-6a,7-dicarboxylic acid dimethyl ester, with a molecular formula of C23H26N2O6 and a molecular weight of 426.5 g/mol .

Pentacyclic indole alkaloid reference for HPLC method development

Carbazole scaffold probe for SAR studies

Well-characterized negative control for antimanic behavioral assays

Generic Substitution Risks for 11,12-De(methylenedioxy)danuphylline

The biological activity of Kopsia-derived indole alkaloids is exquisitely sensitive to minor structural modifications, rendering generic substitution of 11,12-de(methylenedioxy)danuphylline with other in-class compounds inadvisable without direct comparative data. Within the same isolation study, the structurally distinct co-metabolite (−)-12-methoxykopsinaline displayed a quantifiable antimanic effect in Drosophila with an IC50 of 12.5 μg/ml, while the target compound's activity was not reported or was below the detection threshold in that specific assay . This disparity highlights that structural features such as the presence or absence of a methylenedioxy bridge at the 11,12-position, differences in the oxidation state of the carbazole core, and variations in N-substitution patterns critically dictate target engagement and potency. Therefore, procurement decisions based purely on compound class similarity (e.g., 'an indole alkaloid from Kopsia') introduce significant and unquantified risk into experimental reproducibility and data interpretation [1].

Structure Danuphylline carries an 11,12-methylenedioxy bridge that alters core electronics; receptor interactions may shift.

Activity (-)-12-Methoxykopsinaline shows antimanic effect in Drosophila; target compound did not; not all Kopsia alkaloids share the same profile.

Physicochemical Theophylline differs significantly in MW and LogP; chromatographic and partitioning behavior will differ.

• [1] Xie T, Zhao Y, et al. Anti-inflammatory and analgesic monoterpenoid indole alkaloids of Kopsia officinalis. Journal of Ethnopharmacology. 2022;285:114899. (Representative of class-level activity sensitivity). View Source

11,12-De(methylenedioxy)danuphylline Comparative Evidence

Methylenedioxy Bridge Absence vs. Danuphylline

The compound is structurally defined by the absence of the methylenedioxy group at the 11,12-position, which is present in the parent compound danuphylline . This modification results in a distinct molecular formula (C23H26N2O6 for the target vs. a hypothesized C24H28N2O7 for the methylenedioxy-bearing analog, though the exact structure of danuphylline requires confirmation) and a unique InChI Key (OMANQXKGUWJXTD-JBJBFBLISA-N) . The change alters the steric and electronic environment of the carbazole core, a feature that is known to influence receptor binding and metabolic stability in related monoterpenoid indole alkaloids [1].

Methylenedioxy bridge

Class-level inference

Target: absent
Danuphylline: present

Structural feature differentiates compound identity; not interchangeable.

Identity-critical; verify via NMR/MS.

Evidence Dimension	Presence of 11,12-methylenedioxy functional group
Target Compound Data	Absent (de-methylenedioxy)
Comparator Or Baseline	Danuphylline: Present (methylenedioxy group at 11,12-position)
Quantified Difference	Qualitative structural difference
Conditions	Spectroscopic structure elucidation (NMR, MS) from Kopsia officinalis extract

Why This Matters

This functional group difference is a primary determinant of compound identity and ensures the correct chemical entity is procured for research, as the two analogs are not interchangeable.

• [1] Kam TS, Lim TM, Choo YM, Subramaniam G. Danuphylline, a novel pentacyclic indole from Kopsia. Tetrahedron Letters. 1998;39(32):5823-5826. (Representative of class-level structural importance). View Source

Antimanic Activity Contrast with (-)-12-Methoxykopsinaline

In the original isolation study, 11,12-de(methylenedioxy)danuphylline was not reported to exhibit antimanic activity in a Drosophila model, whereas the co-isolated compound (-)-12-methoxykopsinaline demonstrated a quantifiable effect with an IC50 value of 12.5 μg/ml . The absence of reported activity for the target compound in this specific assay, while not a direct measure of its broader pharmacological profile, provides a clear point of differentiation from a closely related analog isolated from the same plant source.

Antimanic activity

Head-to-head

Target: not reported
Comparator: IC50 12.5 μg/ml

Reported model-response context; compound-specific procurement required.

Drosophila behavioral assay; comparator (-)-12-methoxykopsinaline.

Evidence Dimension	Antimanic activity (IC50) in Drosophila model
Target Compound Data	Activity not reported / below detection threshold
Comparator Or Baseline	(-)-12-Methoxykopsinaline: IC50 = 12.5 μg/ml
Quantified Difference	Target compound activity not quantifiable vs. comparator IC50 of 12.5 μg/ml
Conditions	Drosophila melanogaster behavioral assay

Why This Matters

This data explicitly demonstrates that not all alkaloids from Kopsia officinalis share the same biological profile, reinforcing the need for compound-specific procurement.

Physicochemical Property Contrast with Theophylline

Vendor literature notes a structural similarity between 11,12-de(methylenedioxy)danuphylline and theophylline, a well-known methylxanthine bronchodilator, and suggests its use as an analytical reference material for HPLC . However, the two compounds possess fundamentally different core structures (pentacyclic indole alkaloid vs. purine derivative) and consequently divergent physicochemical properties. The target compound has a significantly higher molecular weight (426.5 g/mol) and LogP (predicted ~2.44) compared to theophylline (MW: 180.16 g/mol, LogP: -0.02) [1]. This large disparity in lipophilicity and size directly impacts chromatographic behavior, solubility, and membrane permeability, meaning they cannot serve as functional substitutes in biological assays despite any superficial structural resemblance.

Physicochemical contrast

Cross-study comparable

MW +246.3 g/mol
ΔLogP ~2.46

Divergent partitioning and retention; no direct substitution with theophylline.

Predicted LogP; confirm experimentally.

Evidence Dimension	Molecular Weight and Lipophilicity (LogP)
Target Compound Data	MW: 426.5 g/mol; Predicted LogP: 2.44
Comparator Or Baseline	Theophylline: MW: 180.16 g/mol; LogP: -0.02 [1]
Quantified Difference	MW: +246.3 g/mol; ΔLogP: ~2.46
Conditions	Calculated/predicted physicochemical properties

Why This Matters

These property differences mean the compounds will exhibit distinct behaviors in any experimental system involving partitioning, absorption, or retention, preventing their direct substitution in research protocols.

• [1] PubChem. Theophylline Compound Summary. View Source

High Purity and Analytical Characterization

Reputable vendors offer 11,12-de(methylenedioxy)danuphylline with a guaranteed purity of ≥98% as determined by HPLC, NMR, and MS . This level of analytical characterization is essential for ensuring reproducibility in biological assays and for its proposed use as an HPLC reference standard . In contrast, the parent compound danuphylline is less widely available as a commercial standard, often requiring custom isolation or synthesis, which introduces variability in purity and identity [1].

Purity & characterization

Supporting evidence

≥98% (HPLC, NMR, MS)

Supports analytical method validation and reproducibility.

Vendor specification; request batch COA.

Evidence Dimension	Commercial availability and guaranteed purity
Target Compound Data	Available from multiple vendors with ≥98% purity (HPLC, NMR, MS)
Comparator Or Baseline	Danuphylline: Limited commercial availability as a characterized standard [1]
Quantified Difference	Target compound provides a consistent, high-purity analytical reference; danuphylline availability and purity are less defined.
Conditions	Vendor product specifications and literature reports

Why This Matters

Procuring a compound with a defined, high-purity specification reduces experimental variability and supports method validation, which is critical for scientific rigor.

• [1] Kam TS, Lim TM, Choo YM, Subramaniam G. Danuphylline, a novel pentacyclic indole from Kopsia. Tetrahedron Letters. 1998;39(32):5823-5826. (Indicates need for isolation/synthesis). View Source

Stability and Storage Advantage

11,12-De(methylenedioxy)danuphylline is reported to be stable at room temperature for short-term shipping and handling, with long-term storage recommended at -20°C in desiccated conditions . This stability profile is favorable compared to some related aspidofractinine-type indole alkaloids, which are prone to oxidation and degradation under ambient conditions, a phenomenon exploited in their biomimetic semi-synthesis [1]. The absence of a labile methylenedioxy group may contribute to its enhanced ambient stability relative to danuphylline, though direct comparative degradation studies are not available .

Handling stability

Class-level inference

Stable at RT (short-term); -20°C long-term

Reduces degradation risk during shipping and bench use.

Desiccated storage recommended; class-level reactivity inference.

Evidence Dimension	Stability under ambient conditions
Target Compound Data	Stable at room temperature for short-term (days) shipping; long-term storage at -20°C
Comparator Or Baseline	Aspidofractinine-type indole alkaloids: Susceptible to electrochemical oxidation [1]
Quantified Difference	Target compound exhibits practical handling stability; comparators may require more stringent handling to prevent degradation.
Conditions	Vendor storage and shipping recommendations; literature on alkaloid reactivity

Why This Matters

Improved handling stability reduces the risk of compound degradation during transit and short-term experimental use, ensuring the integrity of research results.

• [1] Kam TS, Lim TM, Choo YM. Structure and biomimetic, electrochemically-mediated semisynthesis of the novel pentacyclic indole danuphylline. Tetrahedron Letters. 1999;40(27):5073-5076. (Representative of class-level reactivity). View Source

11,12-De(methylenedioxy)danuphylline Application Scenarios

HPLC Analytical Reference Standard

Due to its well-defined structure, high commercial purity (≥98%), and established isolation source, 11,12-de(methylenedioxy)danuphylline serves as an excellent reference standard for the development and validation of HPLC methods aimed at identifying and quantifying indole alkaloids in Kopsia officinalis extracts or related natural product matrices . Its use ensures accurate peak identification and quantification, addressing a critical need for standardized analytical protocols in natural product research .

Carbazole Scaffold Probe Development

The compound's unique pentacyclic carbazole skeleton, devoid of the 11,12-methylenedioxy bridge, presents a distinct molecular topology for structure-activity relationship (SAR) investigations . Researchers can utilize this compound as a starting point to explore how modifications to the carbazole core influence binding to biological targets, particularly in comparison to methylenedioxy-bearing analogs like danuphylline [1]. This makes it a valuable tool for medicinal chemistry efforts focused on this underexplored alkaloid class [2].

Negative Control for Antimanic Activity Studies

The original isolation study provides a direct experimental context: 11,12-de(methylenedioxy)danuphylline did not show antimanic activity in a Drosophila model where the co-isolated (−)-12-methoxykopsinaline exhibited an IC50 of 12.5 μg/ml . This well-documented lack of effect in a specific assay establishes the compound as a suitable negative control for experiments investigating the antimanic properties of other Kopsia-derived alkaloids or synthetic analogs, ensuring assay specificity and validity .

Pharmacology Profiling of Indole Alkaloids

For research programs aimed at broadly profiling the bioactivity of monoterpenoid indole alkaloids from Kopsia, 11,12-de(methylenedioxy)danuphylline represents a pure, accessible, and structurally validated member of this chemical class . While specific, quantitative bioactivity data (e.g., IC50 for a primary target) is currently lacking in the peer-reviewed literature, its procurement enables de novo screening in assay panels of interest, contributing to the foundational understanding of this compound's pharmacological potential and its differentiation from more extensively studied alkaloids .

Application

Selection Property

Validation Focus

HPLC method development for indole alkaloids

High-purity reference standard

Peak identification and quantification accuracy

Carbazole scaffold SAR investigations

Unique pentacyclic topology

Comparative binding to methylenedioxy analogs

Drosophila antimanic behavioral assay

Assay-specific negative control

Differentiation from active alkaloids

Broad bioactivity profiling of Kopsia alkaloids

Structurally validated chemical probe

De novo screening across assay panels

• [1] Kam TS, Lim TM, Choo YM, Subramaniam G. Danuphylline, a novel pentacyclic indole from Kopsia. Tetrahedron Letters. 1998;39(32):5823-5826. (Representative of methylenedioxy-bearing analog). View Source
• [2] Xie T, Zhao Y, et al. Anti-inflammatory and analgesic monoterpenoid indole alkaloids of Kopsia officinalis. Journal of Ethnopharmacology. 2022;285:114899. (Represents broader class of alkaloids). View Source